Cas no 125197-83-3 (Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI))
125197-83-3 structure
Product Name:Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI)
CAS No:125197-83-3
MF:C20H32O2S
MW:336.531885147095
CID:213811
PubChem ID:6439203
Update Time:2025-04-19
Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI)
- methyl 4-pentadeca-1,3,6,9-tetraenylsulfanylbutanoate
- methyl 5-thia-6,8,11,14-eicosatetraenoate
- M-5-Tectt
- methyl 4-[(1E,3E,6E,9E)-pentadeca-1,3,6,9-tetraen-1-ylsulfanyl]butanoate
- 125197-83-3
- methyl 4-[(1E,3E,6E,9E)-pentadeca-1,3,6,9-tetraenyl]sulfanylbutanoate
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- Inchi: 1S/C20H32O2S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-19-16-17-20(21)22-2/h7-8,10-11,13-15,18H,3-6,9,12,16-17,19H2,1-2H3/b8-7+,11-10+,14-13+,18-15+
- InChI Key: BJKGFAXUOWQOOJ-CUAJQTIESA-N
- SMILES: S(/C=C/C=C/C/C=C/C/C=C/CCCCC)CCCC(=O)OC
Computed Properties
- Exact Mass: 336.21230143g/mol
- Monoisotopic Mass: 336.21230143g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 51.6Ų
Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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